Cas no 874804-14-5 (4-bromo-2-fluoro-5-methyl-benzenesulfonyl chloride)

• Product Name: 4-bromo-2-fluoro-5-methyl-benzenesulfonyl chloride
• CAS No: 874804-14-5
• MF: C₇H₅BrClFO₂S
• MW: 287.533802747726
• MDL: MFCD06409095
• CID: 1068136
• PubChem ID: 50997994
• Update Time: 2025-10-28

4-bromo-2-fluoro-5-methyl-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-5-methylbenzenesulfonyl chloride
• BUTTPARK 80\07-41
• 4-bromo-2-fluoro-5-methyl-benzenesulfonyl chloride
• SCHEMBL19613829
• EN300-216847
• AS-75788
• 4-Bromo-2-Fluoro-5-methylbenzene-1-sulfonyl chloride
• DTXSID101234784
• MFCD06409095
• AT13038
• SY198189
• AKOS024249088
• 4-Bromo-2-Fluoro-5-methylbenzene-1-sulfonylchloride
• 874804-14-5
• BUTTPARK 80 7-41

• MDL： MFCD06409095
• Inchi： 1S/C7H5BrClFO2S/c1-4-2-7(13(9,11)12)6(10)3-5(4)8/h2-3H,1H3
• InChI Key： RXCNQBHYHBDBFV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C)S(=O)(=O)Cl)F

Computed Properties

• Exact Mass: 285.88662g/mol
• Monoisotopic Mass: 285.88662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.8±0.1 g/cm3
• Boiling Point: 298.3±40.0 °C at 760 mmHg

4-bromo-2-fluoro-5-methyl-benzenesulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-bromo-2-fluoro-5-methyl-benzenesulfonyl chloride

Recent Advances in the Application of 4-Bromo-2-fluoro-5-methyl-benzenesulfonyl chloride (CAS: 874804-14-5) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-2-fluoro-5-methyl-benzenesulfonyl chloride (CAS: 874804-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative serves as a versatile building block in organic synthesis, particularly in the development of novel sulfonamide-based therapeutics. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, protease inhibitors, and other biologically active molecules. The presence of both bromo and fluoro substituents on the aromatic ring enhances its reactivity and selectivity, making it a valuable intermediate in medicinal chemistry.

One of the most notable applications of 4-bromo-2-fluoro-5-methyl-benzenesulfonyl chloride is in the design of covalent inhibitors targeting cysteine residues in enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of irreversible inhibitors for SARS-CoV-2 main protease (Mpro). The researchers utilized the compound's reactive sulfonyl chloride group to form a covalent bond with the catalytic cysteine residue (Cys145), leading to potent antiviral activity. The study reported an IC50 value of 0.8 μM for the lead compound, underscoring the potential of this chemical scaffold in antiviral drug development.

In addition to its role in covalent inhibitor design, 4-bromo-2-fluoro-5-methyl-benzenesulfonyl chloride has been employed in the synthesis of radiolabeled probes for positron emission tomography (PET) imaging. A recent publication in ACS Chemical Biology described the incorporation of fluorine-18 into the compound's structure, creating a PET tracer for imaging tumor-associated carbonic anhydrase IX (CAIX). The probe exhibited high target specificity and favorable pharmacokinetics in preclinical models, suggesting its potential for clinical translation in oncology diagnostics.

The compound's unique chemical properties have also been exploited in materials science applications. A 2024 study in Advanced Functional Materials reported its use as a cross-linking agent in the development of sulfonated polymer membranes for fuel cell applications. The researchers found that membranes incorporating this compound showed improved proton conductivity and mechanical stability compared to conventional materials, highlighting its potential in energy-related technologies.

From a safety and handling perspective, recent toxicological studies have provided important insights into the compound's profile. While it exhibits moderate acute toxicity (LD50 = 320 mg/kg in rats), proper personal protective equipment (PPE) including nitrile gloves and chemical goggles is recommended when handling this material. Stability studies indicate that it should be stored under inert atmosphere at -20°C to prevent decomposition, with a shelf life of approximately 12 months under optimal conditions.

Looking forward, the versatility of 4-bromo-2-fluoro-5-methyl-benzenesulfonyl chloride continues to inspire new applications across multiple disciplines. Current research directions include its incorporation into DNA-encoded libraries for drug discovery and its use in the development of targeted protein degraders (PROTACs). As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to remain a valuable tool in chemical biology and pharmaceutical research for years to come.